Cas no 1027511-91-6 (4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid)

• Product Name: 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid
• CAS No: 1027511-91-6
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD10687108
• CID: 1089475
• PubChem ID: 27281290
• Update Time: 2025-11-01

4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloropyridin-2-yl)-3-methylbenzoic acid
• 4-(6-CHLORO-PYRIDIN-2-YL)-3-METHYL-BENZOIC ACID
• 4-(6-Chloropyridin-2-yl)-3-methylbenzoicacid
• A907057
• AS-30429
• MFCD10687108
• DTXSID50650599
• Benzoic acid, 4-(6-chloro-2-pyridinyl)-3-methyl-
• CRB51191
• CS-0172107
• AKOS022173117
• 1027511-91-6
• 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid

• MDL： MFCD10687108
• Inchi： 1S/C13H10ClNO2/c1-8-7-9(13(16)17)5-6-10(8)11-3-2-4-12(14)15-11/h2-7H,1H3,(H,16,17)
• InChI Key： BOFJHJBPFKPTFD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC(C(=O)O)=CC=2C)=N1

Computed Properties

• Exact Mass: 247.0400063g/mol
• Monoisotopic Mass: 247.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid

4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid

Introduction to 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid (CAS No. 1027511-91-6)

4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid, identified by the CAS number 1027511-91-6, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a benzoic acid core substituted with a chlorinated pyridine group, has garnered attention due to its structural versatility and potential biological activities. The presence of both chloro and methyl substituents enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid consists of a benzoic acid ring linked to a pyridine moiety at the 6-position, with a chlorine atom at the 2-position of the pyridine ring and a methyl group at the 3-position of the benzoic acid ring. This arrangement imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The chloro group, in particular, is known to enhance binding affinity in many drug-like molecules, while the methyl group contributes to steric hindrance, influencing molecular orientation and receptor binding.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid has emerged as a promising scaffold for designing novel therapeutic agents. Its ability to undergo further functionalization allows chemists to explore diverse chemical space, leading to the discovery of compounds with enhanced potency and selectivity.

One of the most compelling aspects of 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid is its utility in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors of enzymes such as kinases and phosphodiesterases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory pathways. The chloro-pyridine moiety interacts with specific residues in the active site of these enzymes, modulating their activity and potentially alleviating symptoms associated with inflammatory diseases.

Moreover, the benzoic acid moiety provides a hydrophobic anchor that facilitates binding to lipid-rich regions of protein targets. This dual interaction—hydrophobic interactions mediated by the benzoic acid ring and hydrogen bonding or electrostatic interactions involving the chloro-pyridine group—enhances the overall binding affinity of the compound. Such features make 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid an attractive starting point for structure-based drug design.

Recent advances in computational chemistry have further accelerated the development of derivatives based on 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid. Molecular docking studies have been instrumental in predicting how different substituents might affect binding affinity and selectivity. By integrating experimental data with computational models, researchers can rapidly screen large libraries of analogs, identifying lead compounds that warrant further optimization.

The synthesis of 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid involves multi-step organic transformations, typically starting from commercially available precursors such as 2-chloronicotinic acid and 3-methylbenzoyl chloride. The key steps include condensation reactions followed by functional group modifications to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyridine-benzoic acid linkage while maintaining high regioselectivity.

In addition to its pharmaceutical applications, 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid has found utility in materials science and agrochemical research. Its ability to participate in various chemical reactions makes it a versatile building block for synthesizing polymers, ligands for metal complexes, and intermediates for crop protection agents. The chloro-pyridine group, in particular, is known to enhance photostability and bioavailability in agrochemical formulations.

The safety profile of 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid is another critical consideration. While it does not exhibit acute toxicity at moderate doses in preclinical studies, prolonged exposure may require careful handling due to potential chronic effects. Standard laboratory protocols should be followed when handling this compound, including proper ventilation and personal protective equipment (PPE). As with any chemical used in research or industrial settings, comprehensive toxicological studies are essential before considering its application in human therapies or large-scale production.

Looking ahead, the future prospects for 4-(6-Chloro-pyridin-2-yl)-3-methyl-benzoic Acid appear promising. Ongoing research is exploring new synthetic routes that could improve yield and reduce costs, making it more accessible for widespread use. Additionally, advancements in drug discovery technologies may uncover novel applications for this compound beyond its current scope. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.